Cas no 170462-69-8 (2-{(tert-butoxy)carbonylamino}-4-methyl-2-(trifluoromethyl)pentanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-methyl-2-(trifluoromethyl)pentanoic acid
• CAS No: 170462-69-8
• MF: C₁₂H₂₀F₃NO₄
• MW: 299.286714553833
• CID: 4611831
• PubChem ID: 121604584
• Update Time: 2025-06-11

2-{(tert-butoxy)carbonylamino}-4-methyl-2-(trifluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-4-methyl-2-(trifluoromethyl)pentanoic acid
• 2-{(tert-butoxy)carbonylamino}-4-methyl-2-(trifluoromethyl)pentanoic acid

• Inchi： 1S/C12H20F3NO4/c1-7(2)6-11(8(17)18,12(13,14)15)16-9(19)20-10(3,4)5/h7H,6H2,1-5H3,(H,16,19)(H,17,18)/t11-/m0/s1
• InChI Key： MUJOGMJYEGHPQF-NSHDSACASA-N
• SMILES： C(O)(=O)[C@](C(F)(F)F)(CC(C)C)NC(OC(C)(C)C)=O

Additional information on 2-{(tert-butoxy)carbonylamino}-4-methyl-2-(trifluoromethyl)pentanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-4-methyl-2-(trifluoromethyl)pentanoic acid (CAS No. 170462-69-8)

2-{(tert-butoxy)carbonylamino}-4-methyl-2-(trifluoromethyl)pentanoic acid, identified by its CAS number 170462-69-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by its structural complexity, which includes a combination of amino, carboxylic, and trifluoromethyl functional groups. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug development and synthetic chemistry.

The tert-butoxy carbonyl (Boc) group in the molecule serves as a protecting group for amines, which is a common practice in peptide synthesis and medicinal chemistry. This protective feature ensures that the amine functionality remains inert under certain reaction conditions, allowing for selective modifications at other sites within the molecule. The 4-methyl substituent and the 2-(trifluoromethyl) moiety further enhance the compound's reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in the field of drug discovery have highlighted the importance of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The trifluoromethyl group in 2-{(tert-butoxy)carbonylamino}-4-methyl-2-(trifluoromethyl)pentanoic acid aligns with this trend, as it is known to modulate the pharmacokinetic properties of drug candidates. Studies have demonstrated that trifluoromethyl groups can influence the electronic distribution of molecules, leading to stronger interactions with biological targets and potentially higher efficacy.

In addition to its role as a synthetic intermediate, this compound has been explored in various biochemical pathways and drug development pipelines. Researchers have been particularly interested in its potential applications in the synthesis of protease inhibitors, which are critical in treating diseases such as HIV, hepatitis C, and cancer. The combination of protective and reactive functional groups makes it an ideal candidate for constructing complex peptidomimetics that can mimic natural biomolecules while exhibiting improved pharmacological properties.

The 4-methyl substituent at the fourth carbon position contributes to the overall steric environment of the molecule, influencing its solubility and interactions with biological receptors. This feature is particularly important in medicinal chemistry, where optimizing molecular shape and size can significantly impact drug activity. Furthermore, the presence of multiple chiral centers in this compound allows for the synthesis of enantiomerically pure forms, which are often required for therapeutic applications due to their distinct biological activities.

Current research efforts are focused on leveraging computational methods to predict and optimize the properties of 2-{(tert-butoxy)carbonylamino}-4-methyl-2-(trifluoromethyl)pentanoic acid and its derivatives. Machine learning models have shown promise in identifying novel drug candidates by analyzing large datasets of chemical structures and their biological activities. These models can help predict how modifications to the molecule will affect its potency, selectivity, and pharmacokinetic behavior, thereby accelerating the drug discovery process.

The protective nature of the Boc group has also been utilized in peptide coupling reactions, where it ensures that amine functionalities remain available for subsequent coupling steps without undergoing unwanted side reactions. This is particularly important in solid-phase peptide synthesis (SPPS), where maintaining control over reaction conditions is crucial for achieving high yields and purity. The stability provided by the Boc group allows researchers to perform multi-step syntheses on solid supports without concerns about amine deprotection prematurely.

Recent studies have also explored the use of fluorinated carboxylic acids as key intermediates in the development of bioactive molecules. These compounds often exhibit enhanced lipophilicity and metabolic stability, making them attractive candidates for oral administration. The trifluoromethyl group in particular has been shown to increase binding affinity by modulating hydrogen bonding interactions with biological targets. This has led to the discovery of several potent inhibitors with improved pharmacological profiles.

The versatility of 2-{(tert-butoxy)carbonylamino}-4-methyl-2-(trifluoromethyl)pentanoic acid extends beyond its role as a synthetic intermediate; it also serves as a building block for more complex molecules through various chemical transformations. For instance, it can be used to construct cyclic peptides or peptidomimetics by incorporating it into larger frameworks via amide bond formation. Additionally, its reactivity with other functional groups allows for further derivatization, enabling researchers to tailor its properties for specific applications.

In conclusion, 2-{(tert-butoxy)carbonylamino}-4-methyl-2-(trifluoromethyl)pentanoic acid (CAS No. 170462-69-8) represents a valuable asset in pharmaceutical research due to its structural complexity and functional diversity. Its applications span from serving as a protective group in peptide synthesis to being a key intermediate in drug development pipelines targeting various diseases. The incorporation of advanced computational methods and synthetic strategies continues to expand its utility, making it an indispensable tool for chemists and biologists working at the forefront of medicinal chemistry.